Cas no 137848-28-3 ((R)-(+)-2-Amino-2'-hydroxy-1,1'-binaphthyl)

• Product Name: (R)-(+)-2-Amino-2'-hydroxy-1,1'-binaphthyl
• CAS No: 137848-28-3
• MF: C₂₀H₁₅NO
• MW: 285.339205026627
• MDL: MFCD01882346
• CID: 64496
• PubChem ID: 125307453
• Update Time: 2025-11-02

(R)-(+)-2-Amino-2'-hydroxy-1,1'-binaphthyl Chemical and Physical Properties

Names and Identifiers

• (R)-NOBIN
• S-(-)-2-AMINO-2'-HYDROXY-1,1'-BINAPHTYL
• (S)-(-)-2-AMINO-2'-HYDROXY-1,2'-BINAPHTHYL
• (R)-(+)-NOBIN
• R-NOBIN
• R-(+)-2-AMINO-2'-HYDROXY-1,1'-BINAPHTYL
• (R)-(+)-2-AMINO-2'-HYDROXY-1,1'-BINAPHTHYL
• R-2'-AMINO-1,1'-BINAPHTHALEN-2-OL
• (R)-(+)-2-AMINO-2'-HYDROXY-1 1'-BINAPHT
• (R)-2-Amino-2'-hydroxy-1,1'-binaphthyl
• (S)-NOBIN
• (R)-(+)-2'-Amino-1,1'-binaphthalen-2-ol
• (R)-(+)-2-Amino-2′-hydroxy-1,1′-binaphthyl
• (R)-(+)-1-(2-Amino-1-naphthyl)-2-naphthol
• (R)-2'-Amino-1,1'-binaphthalen-2-ol
• AKOS015920468
• (S)-2/'-Amino-1,1/'-binaphthalen-2-ol
• (S)-2'-Amino-1,1'-binaphthalen-2-ol
• A807312
• (S)-(-)-2'-Amino-1,1'-binaphthalen-2-ol
• (R)-2-Amino-2 inverted exclamation mark -hydroxy-1,1 inverted exclamation mark -binaphthalene
• AC-986
• 137848-29-4
• NOBIN
• F11546
• AKOS015920332
• (+/-)-2-Amino-[1,1-binaphthalen]-2-ol
• FT-0649596
• (S)-(-)-NOBIN
• 2-AMINO-2/'-HYDROXY-1 1/'-BINAPHTHALENE
• 1-(2-aminonaphthalen-1-yl)naphthalen-2-ol
• 2-Amino[1,1-binaphthalen]-2-ol
• (S)-(-)-1-(2-Amino-1-naphthyl)-2-naphthol
• (S)-2'-amino-1,1'-binaphthyl-2-ol
• DTXSID30929912
• AC-1624
• SB82217
• E87854
• 2-Amino-2'-hydroxy-1,1'-binaphthalene
• (S)-2'-Amino-[1,1'-binaphthalen]-2-ol
• J-007066
• 137848-28-3
• 2-Amino-2-hydroxy-1,1-binaphthyl
• 134532-03-9
• 2-AMINO-2'-HYDROXY-1 1'-BINAPHTHALENE
• CS-W012228
• [1,1-Binaphthalen]-2-ol, 2-amino-
• 2'-Amino-1,1'-binaphthalen-2-ol
• J-007067
• 2'-Amino[1,1'-binaphthalen]-2-ol
• (S)-(-)-2-Amino-2'-hydroxy-1,1'-binaphthyl
• SCHEMBL2068058
• [1,1'-Binaphthalen]-2-ol, 2'-amino-, (1R)-
• 3Y5S695XXC
• (R)-2'-amino-[1,1'-binaphthalen]-2-ol
• 2-Amino-2'-hydroxy-1,1'-binaphthyl
• [1,1'-Binaphthalen]-2-ol, 2'-amino-
• SY037485
• MFCD01882346
• BS-15318
• (R)-(+)-2'-Amino-1,1'-binaphthalen-2-ol, 97%
• (S)-2-Amino-2'-hydroxy-1,1'-binaphthyl; (S)-2'-Amino-1,1'-binaphthalen-2-ol
• 2'-Amino-[1,1'-binaphthalen]-2-ol
• (R)-2'-amino-1,1'-binaphthyl-2-ol
• FT-0600413
• F11541
• AKOS005145751
• (S)-(-)-2'-Amino-1,1'-binaphthalen-2-ol, 97%
• HIXQCPGXQVQHJP-UHFFFAOYSA-N
• Q6954850
• A2316
• A2317
• DB-018090
• (R)-(+)-2-Amino-2'-hydroxy-1,1'-binaphthyl

• MDL： MFCD01882346
• Inchi： 1S/C20H15NO/c21-17-11-9-13-5-1-3-7-15(13)19(17)20-16-8-4-2-6-14(16)10-12-18(20)22/h1-12,22H,21H2
• InChI Key： HIXQCPGXQVQHJP-UHFFFAOYSA-N
• SMILES： OC1C=CC2C=CC=CC=2C=1C1=C(C=CC2C=CC=CC1=2)N

Computed Properties

• Exact Mass: 285.11500
• Monoisotopic Mass: 285.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 13
• XLogP3: 5
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• Density: 1.275 g/cm3
• Melting Point: 171.0 to 175.0 deg-C
• Boiling Point: 471.5ºC at 760 mmHg
• Flash Point: 239 °C
• Refractive Index: 1.773
• PSA: 46.25000
• LogP: 5.52900

(R)-(+)-2-Amino-2'-hydroxy-1,1'-binaphthyl Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H318,H410
• Warning Statement： P273,P280,P305+P351+P338,P501
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 41-50/53
• Safety Instruction： 26-39-60-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on (R)-(+)-2-Amino-2'-hydroxy-1,1'-binaphthyl

Comprehensive Guide to (R)-(+)-2-Amino-2'-hydroxy-1,1'-binaphthyl (CAS No. 137848-28-3): Properties, Applications, and Market Insights

(R)-(+)-2-Amino-2'-hydroxy-1,1'-binaphthyl (CAS No. 137848-28-3) is a chiral binaphthyl derivative widely recognized for its role in asymmetric synthesis and catalysis. This compound, often abbreviated as (R)-NOBIN, belongs to the class of axially chiral compounds and is valued for its ability to induce enantioselectivity in organic transformations. Researchers and industries favor this molecule due to its stereochemical stability and versatility in constructing complex molecular architectures.

The binaphthyl backbone of (R)-(+)-2-Amino-2'-hydroxy-1,1'-binaphthyl provides a rigid framework that enhances its performance as a ligand in metal-catalyzed reactions. Its amino and hydroxy functional groups allow for diverse modifications, making it a cornerstone in developing chiral catalysts for pharmaceuticals and fine chemicals. Recent studies highlight its application in asymmetric hydrogenation and C-C bond-forming reactions, addressing the growing demand for enantiopure compounds in drug development.

One of the trending topics in organic chemistry is the search for sustainable chiral auxiliaries. (R)-(+)-2-Amino-2'-hydroxy-1,1'-binaphthyl aligns with this trend, as its recyclability and low toxicity make it an eco-friendly alternative to traditional catalysts. Innovations in flow chemistry and continuous manufacturing further leverage its properties to reduce waste and improve efficiency—key priorities for industries complying with green chemistry principles.

In the pharmaceutical sector, (R)-NOBIN derivatives are pivotal in synthesizing chiral drugs, such as antidepressants and antiviral agents. The rise of personalized medicine has amplified the need for enantioselective synthesis, positioning this compound as a critical tool for API (Active Pharmaceutical Ingredient) manufacturers. Its compatibility with biocatalysts and enzyme-mediated processes also opens doors for hybrid catalytic systems, a hot topic in biotechnology research.

From a market perspective, the demand for (R)-(+)-2-Amino-2'-hydroxy-1,1'-binaphthyl is driven by advancements in chiral technology and patent expirations of blockbuster drugs requiring generic enantiopure versions. Suppliers are focusing on high-purity grades (>99% ee) to meet regulatory standards, while cost-effective synthesis routes are being explored to cater to large-scale production. Analytical techniques like HPLC and chiral SFC are frequently employed to verify its enantiomeric purity, a common query among quality control professionals.

For researchers exploring structure-activity relationships (SAR), the compound’s crystal structure and hydrogen-bonding motifs provide valuable insights. Computational chemists often use (R)-NOBIN as a model system for studying non-covalent interactions in chiral environments, a subject gaining traction in molecular modeling communities. Its UV/Vis absorption properties also make it relevant in photocatalysis studies, another rapidly growing field.

Storage and handling of (R)-(+)-2-Amino-2'-hydroxy-1,1'-binaphthyl require attention to moisture sensitivity and light exposure, as these factors may affect its stereochemical integrity. Best practices include storage under argon atmosphere and the use of amber glass containers, details frequently searched by laboratory technicians. Safety data sheets (SDS) emphasize standard organic compound precautions, avoiding classification as hazardous under most regulatory frameworks.

In summary, (R)-(+)-2-Amino-2'-hydroxy-1,1'-binaphthyl (CAS No. 137848-28-3) bridges fundamental research and industrial applications, with its relevance amplified by trends in green chemistry, drug development, and catalytic innovation. Its adaptability to emerging technologies ensures its position as a staple in the toolkit of synthetic chemists worldwide.